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Compound of Interest

Compound Name: Nitrazine

CAS No.: 80155-82-4

Cat. No.: B1667657

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
Nitrazine Yellow, also known as Phenaphthazine or Nitrazol Yellow, is a complex organic dye

that functions as a sensitive pH indicator.[1] It is widely utilized in various laboratory settings,

including biochemistry, analytical chemistry, and medical diagnostics, for the visual

determination of pH.[1] The indicator is particularly useful for neutralization analyses and can

be a valuable tool in quality control processes and the development of diagnostic tests.[1][2]

The key characteristic of Nitrazine Yellow is its distinct color change from yellow in acidic

conditions to blue in alkaline conditions over a narrow and near-neutral pH range.[3][4] This

transition occurs between pH 6.0 and 7.0, making it an excellent choice for monitoring pH in

biological solutions and other systems that operate close to neutrality.[2][3] The solution is

typically prepared as a dilute aqueous solution from its powdered form, which appears as a

light brown to brown solid.[1][3] Proper storage of both the solid reagent and the prepared

solution is crucial to maintain its stability and efficacy.[3][4]
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Quantitative Data Summary
The following table summarizes the key quantitative and physical properties of Nitrazine
Yellow for laboratory use.

Property Value Source(s)

Synonyms
Phenaphthazine, Nitrazol

Yellow, C.I. 14890
[1]

CAS Number 5423-07-4 [1][3]

Molecular Formula C₁₆H₈N₄Na₂O₁₁S₂ [1][3]

Molecular Weight 542.36 g/mol [1][3]

Appearance Light brown to brown powder [1][3]

pH Indicator Range 6.0 - 7.0 [2][3]

Color Transition

pH < 6.0: YellowpH 6.0 - 7.0:

TransitionpH ≈ 7.0: Greyish-

BluepH > 7.0: Blue / Violet

[2][3][4]

Solubility in Water
~10 mg/mL (may require

sonication)
[3]

Solubility in DMSO
~50 mg/mL (requires

sonication)
[3]

Storage (Solid)

Room temperature, in a dry,

sealed container away from

moisture.

[1][3]

Storage (Aqueous Solution)

-20°C: up to 1 month-80°C: up

to 6 months(Aliquot to prevent

freeze-thaw cycles)

[3]

Experimental Protocol: Preparation of 0.1% (w/v)
Nitrazine Indicator Solution
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Objective: To prepare 100 mL of a 0.1% (weight/volume) Nitrazine Yellow aqueous solution for

use as a pH indicator.

Materials and Reagents:

Nitrazine Yellow powder (Dye content ≥ 85%)[1]

Distilled or deionized water

100 mL Class A volumetric flask

Weighing balance (analytical, ± 0.001 g)

Weighing paper or boat

Spatula

Magnetic stirrer and stir bar

Optional: Ultrasonic water bath

0.22 µm sterile syringe filter and syringe (for biological applications)

Labeled, sterile storage bottle (amber glass or opaque plastic recommended)

Procedure:

Safety First: Before starting, put on appropriate Personal Protective Equipment (PPE),

including a lab coat, safety glasses, and gloves.

Weighing the Reagent: Carefully weigh 0.1 g of Nitrazine Yellow powder using an analytical

balance.

Initial Dissolution: Add the weighed powder to the 100 mL volumetric flask. Add

approximately 80 mL of distilled water to the flask.

Mixing: Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Mix the

solution until the powder is completely dissolved.
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Note: Nitrazine Yellow may require mechanical assistance to fully dissolve. If the solution

remains cloudy or particles are visible after prolonged stirring, place the flask in an

ultrasonic water bath for 5-10 minute intervals until the solution is clear.[3]

Adjusting to Final Volume: Once the solute is fully dissolved, carefully add distilled water to

the volumetric flask until the bottom of the meniscus reaches the 100 mL calibration mark.

Final Mixing: Cap the flask securely and invert it several times (10-15 times) to ensure the

solution is homogeneous.

Filtration (Recommended): For applications requiring high purity or sterility (e.g., cell culture,

biochemical assays), filter the solution through a 0.22 µm syringe filter into the final sterile

storage bottle.[3] This step also removes any microparticulates that may not have dissolved.

Storage: Tightly cap the storage bottle, label it clearly with the name ("Nitrazine Yellow

Indicator Solution"), concentration (0.1%), preparation date, and your initials. For long-term

storage, aliquot the solution into smaller volumes to avoid repeated freeze-thaw cycles and

store at -20°C for up to one month or -80°C for up to six months.[3] For short-term use,

refrigeration at 4°C is acceptable for several days, but stability should be monitored.

Visualization of Experimental Workflow
The following diagram illustrates the step-by-step workflow for the preparation of the Nitrazine
indicator solution.
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5. Filter Through
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End
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Caption: Workflow for the Preparation of Nitrazine Indicator Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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